Cas no 1240590-80-0 ([(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine)

• Product Name: [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine
• CAS No: 1240590-80-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 4690571
• Update Time: 2025-06-03

[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine

• Inchi： 1S/C13H19NO/c1-3-10-14-11-6-8-12-7-4-5-9-13(12)15-2/h4-9,14H,3,10-11H2,1-2H3/b8-6+
• InChI Key： UQDUUIYFBYZCQM-SOFGYWHQSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C/CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Boiling Point: 326.9±30.0 °C at 760 mmHg
• Flash Point: 134.9±14.0 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine

[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine: A Comprehensive Overview

The compound with CAS No 1240590-80-0, known as [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a propargylamine group with a substituted styrene moiety, making it a versatile building block for various chemical reactions and applications.

The (2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl group in the molecule introduces an interesting stereochemistry due to the trans configuration of the double bond. This stereochemistry plays a crucial role in determining the molecule's reactivity and selectivity in different chemical transformations. The propargylamine group, on the other hand, is a highly reactive site that can undergo various nucleophilic additions and cycloadditions, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The methoxyphenyl group contributes to the molecule's lipophilicity, which is essential for drug absorption and bioavailability.

In terms of synthesis, this compound can be prepared via several routes, including alkylation of propargylamines and subsequent coupling reactions. The alkylation process typically involves the use of alkyl halides or other electrophilic reagents to introduce the desired substituents onto the propargylamine backbone. The stereochemistry of the double bond is crucial during these reactions, as it can influence the regioselectivity and yield of the final product.

The application of [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine extends beyond pharmaceuticals. It has been utilized in materials science as a precursor for polymers and advanced materials due to its ability to form stable covalent bonds under specific reaction conditions. The double bond in the molecule serves as a reactive site for polymerization reactions, leading to materials with tailored mechanical and thermal properties.

Furthermore, this compound has shown promise in catalytic processes. Its ability to coordinate with metal catalysts makes it a potential candidate for homogeneous catalysis in organic transformations. The methoxyphenyl group can act as a directing group, facilitating specific interactions with metal centers and enhancing catalytic efficiency.

In conclusion, [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.